alpha-15,16-DiHODE

Lipidomics Obesity Oxylipin Profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H32O4
Molecular Weight 312.4 g/mol
Cat. No. B15593786
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Technical Parameters


Basic Identity
Product Namealpha-15,16-DiHODE
Molecular FormulaC18H32O4
Molecular Weight312.4 g/mol
Structural Identifiers
InChIInChI=1S/C18H32O4/c1-2-16(19)17(20)14-12-10-8-6-4-3-5-7-9-11-13-15-18(21)22/h4,6,10,12,16-17,19-20H,2-3,5,7-9,11,13-15H2,1H3,(H,21,22)/b6-4-,12-10-
InChIKeyLKLLJYJTYPVCID-OHPMOLHNSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





15,16-DiHODE: Sourcing Guide for the Distinctive α-Linolenic Acid-Derived Oxylipin Metabolite


alpha-15,16-DiHODE (systematically, (±)-15,16-dihydroxy-9Z,12Z-octadecadienoic acid) is an oxygenated lipid mediator within the octadecanoid family, produced via cytochrome P450 (CYP) epoxygenase and epoxide hydrolase activity on α-linolenic acid (ALA) [1]. It is a dihydroxyoctadecadienoic acid (DiHODE) distinct from linoleic acid (LA)-derived metabolites like the DiHOMEs, and is reliably quantified in human serum, plasma, and bovine corpora lutea [2]. Its biosynthesis and detection in multiple biofluids establish it as a specific, endogenous marker of ALA metabolism with emerging roles in pregnancy biology and lipid signaling, making it a targeted analyte for specialized oxylipin profiling and mechanism-of-action studies [1].

Endogenous ALA oxylipin – specific marker of α-linolenic acid metabolism
Quantified in human serum/plasma – reported in multiple biofluids and bovine corpora lutea
LC-MS/MS oxylipin profiling – suited for targeted lipidomic quantification
ALA metabolic flux studies – supports ALA-specific biomarker and mechanism research

The Procurement Risk of Using Other DiHODEs or DiHOMEs in Place of 15,16-DiHODE


Substituting 15,16-DiHODE with other dihydroxy-octadecanoids, such as 9,10-DiHODE or 12,13-DiHODE, or with linoleic acid-derived metabolites like 9,10-DiHOME or 12,13-DiHOME, introduces significant analytical and biological variance. These compounds arise from different fatty acid precursors (ALA vs. LA) and exhibit distinct correlative relationships with disease states, as shown by their unique correlation coefficients (r) with obesity in hepatic tissue [1]. In biological systems, the regioisomers display differential abundance patterns; for instance, 15,16-DiHODE is often the most abundant ALA-derived DiHODE in human serum, indicating a unique metabolic fate [2]. Furthermore, their distinct biosynthetic pathways, catalyzed by different epoxygenase regioselectivity on ALA vs. LA, mean that their levels do not co-vary uniformly [1]. Therefore, using an analog as a proxy for 15,16-DiHODE will compromise the accuracy of lipidomic quantification and the interpretation of ALA-specific metabolic activity.

Precursor divergence
15,16-DiHODE derives from ALA; substitutes like DiHOMEs originate from linoleic acid, altering pathway interpretation.
Biomarker correlation mismatch
Reported hepatic obesity correlation strength differs from DiHOME analogs, limiting direct substitution in disease-model studies.
Abundance ranking variation
Serum abundance of 15,16-DiHODE often exceeds other DiHODEs; analog use may misrepresent ALA metabolite profiles.

Quantitative Differentiation of 15,16-DiHODE: Head-to-Head Evidence for Scientific Selection


Hepatic Correlation with Obesity: 15,16-DiHODE Outperforms DiHOME Analogs as a Disease Biomarker

In a murine model of diet-induced obesity, liver concentrations of 15,16-DiHODE demonstrated a strong, statistically significant correlation with body weight, quantified by a Spearman correlation coefficient (r) of 0.8 (P = 0.0009) [1]. This correlation strength was notably higher than that observed for the structurally related LA-derived metabolites 12,13-DiHOME (r = 0.6, P = 0.02) and 9,10-DiHOME (r = 0.5, P = 0.06) in the same tissue under identical experimental conditions [1].

Hepatic Obesity Correlation
Head-to-head
15,16-DiHODE r=0.8 (P=0.0009) vs. 12,13-DiHOME r=0.6 (P=0.02); 9,10-DiHOME r=0.5 (P=0.06)
Supports obesity-model biomarker interpretation
Murine liver, diet-induced obesity; LC-MS/MS
Lipidomics Obesity Oxylipin Profiling Metabolic Disease

Precursor-Product Relationship: 15,16-DiHODE's Unique Association with its ALA-Derived Epoxide

Analysis of the relationship between precursor fatty acids and their oxylipin products in various oils reveals a strong and specific correlation between 15,16-DiHODE and its precursor ALA (r = 0.6458, P = 0.0007) [1]. In contrast, its relationship with the unrelated fatty acid LA is weaker (r = 0.5466, P = 0.0057) [1]. This is distinct from the behavior of 12,13-DiHODE, which shows a more balanced, albeit weaker, correlation with both ALA (r = 0.492, P = 0.0146) and LA (r = 0.6551, P = 0.0005) [1].

ALA Correlation Specificity
Head-to-head
15,16-DiHODE–ALA r=0.6458 (P=0.0007) vs. 12,13-DiHODE–ALA r=0.492 (P=0.0146)
Supports ALA-specific tracer interpretation
Across oil types (n=24), Spearman analysis
Metabolic Flux Analysis Enzymology Cytochrome P450 Oxylipin Biosynthesis

In Vivo Dynamics: Pregnancy-Specific Elevation of 15,16-DiHODE in Bovine Corpora Lutea

In a comparative study of pregnant vs. non-pregnant cattle, the concentration of 15,16-DiHODE was significantly elevated (P < 0.05) in the corpora lutea (CL) during early pregnancy (day 16 post-insemination) [1]. While this study also observed significant elevations for 9,10-DiHODE and 9,10-DiHOME, the finding confirms 15,16-DiHODE as one of a select group of oxylipins that are upregulated during maternal recognition of pregnancy [1]. The physiological relevance is further supported by prior observations linking this class of oxylipins to increased cellular proliferation and vasodilation, processes critical for CL function and early pregnancy maintenance [1].

Pregnancy Model Elevation
Class-level
Significantly increased (P<0.05) in bovine CL during early pregnancy
Supports reproductive biology model context
In vivo bovine, day 16 post-AI; LC-MS/MS
Reproductive Biology Pregnancy Lipid Signaling Veterinary Science

Validated Application Scenarios for Procuring 15,16-DiHODE Based on Quantitative Evidence


Biomarker Discovery and Validation in Obesity and Metabolic Syndrome

Based on its strong and statistically significant correlation with body weight (r = 0.8, P = 0.0009) in hepatic tissue, which exceeds that of related DiHOMEs [1], 15,16-DiHODE is a superior candidate for inclusion in targeted lipidomic panels aimed at discovering or validating biomarkers of obesity, metabolic dysfunction, and the physiological effects of dietary interventions. Its use in this context is justified by quantitative, head-to-head comparative data.

Precise Tracing of α-Linolenic Acid (ALA) Metabolic Flux

Researchers requiring a specific and reliable readout of ALA metabolism should prioritize 15,16-DiHODE. Its correlation with ALA (r = 0.6458, P = 0.0007) is stronger and more significant than that of its regioisomer 12,13-DiHODE [2]. This specificity makes it an essential analytical standard for stable isotope-resolved metabolomics studies and for differentiating the biological effects of ALA from those of linoleic acid (LA).

Investigating the Lipid Biology of Early Pregnancy and Reproductive Tissues

Studies focused on the molecular events of maternal recognition of pregnancy, corpus luteum function, and early embryonic signaling can utilize 15,16-DiHODE as a validated and dynamic endogenous marker. Its significant upregulation in the bovine corpus luteum during early pregnancy provides a physiological rationale for its measurement in reproductive tissue biopsies, biofluids, and cell culture models of luteal cells [3].

Development and Validation of Targeted LC-MS/MS Assays for Oxylipin Profiling

For analytical chemists and core facilities developing multiplexed LC-MS/MS assays for oxylipins, 15,16-DiHODE is an essential synthetic standard. Its inclusion is necessary for accurate identification, retention time locking, and absolute quantification of this specific ALA-derived metabolite in complex biological matrices, ensuring that the developed method can resolve it from its isobaric regioisomers and LA-derived analogs like the DiHOMEs [1].

Application
Selection Property
Validation Focus
Obesity biomarker panel studies
Reported hepatic correlation with body weight
Confirm correlation strength in target matrix
ALA metabolic flux tracing
ALA-specific correlation profile
Verify precursor-product specificity vs. LA pathway
Reproductive tissue oxylipin studies
Pregnancy-responsive elevation in bovine CL
Confirm upregulation in relevant pregnancy model
LC-MS/MS method development
Oxylipin analytical standard
Verify chromatographic resolution from regioisomers
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